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Compound Name:
(1R,2R)-(+)-1,2-

Diaminocyclohexane L-tartrate

Cat. No.: B1312929 Get Quote

An In-depth Technical Guide to (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate is a chiral compound of significant interest in

the fields of chemistry and drug development. Its primary utility lies in its role as a resolving

agent for racemic mixtures and as a precursor for the synthesis of a wide array of chiral ligands

and catalysts.[1][2][3] The stereochemistry of this compound makes it a valuable tool in

asymmetric synthesis, where the control of chirality is paramount for the desired biological

activity and specificity of pharmaceutical compounds. This guide provides a comprehensive

overview of its chemical and physical properties, detailed experimental protocols for its

synthesis, and its applications in the development of chiral molecules.

Chemical and Physical Properties
The fundamental properties of (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate are

summarized in the table below. This data is essential for its handling, characterization, and

application in experimental settings.
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Property Value Reference

CAS Number 39961-95-0 [1][4][5][6][7]

Molecular Formula C₆H₁₄N₂・C₄H₆O₆ [1][7]

Molecular Weight 264.28 g/mol [1][7][8]

Appearance
White to light yellow to light

orange powder/crystal
[4]

Melting Point 273 °C (decomposes) [5][6][9]

Optical Activity [α]20/D +12.5° (c=4 in H₂O) [9]

Purity ≥95% to >99% [1][4][7]

Synonyms

(1R)-trans-1,2-

Diaminocyclohexane L-

Tartrate, (1R,2R)-cyclohexane-

1,2-diamine; (2R,3R)-2,3-

dihydroxybutanedioic acid

[1][4]

InChI Key
GDOTUTAQOJUZOF-

ZXZVGZDWSA-N
[9]

SMILES
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--INVALID-LINK--

C(O)=O">C@HC(O)=O

[9]

Experimental Protocols
The synthesis of enantiomerically pure (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate is a

critical process, typically achieved through the resolution of a racemic mixture of trans-1,2-

diaminocyclohexane using L-(+)-tartaric acid as a chiral resolving agent.[10][11]

Resolution of (±)-trans-1,2-Diaminocyclohexane
This protocol describes the classical method for obtaining the (1R,2R)-enantiomer as its L-

tartrate salt.

Materials:
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(±)-trans-1,2-Diaminocyclohexane

L-(+)-Tartaric acid

Distilled water

Methanol

Glacial acetic acid (optional, can facilitate precipitation)[12][13]

Procedure:[12][14]

Dissolve L-(+)-tartaric acid (0.99 mol) in distilled water (400 mL) in a 1 L beaker with stirring

until a clear solution is obtained.

Slowly add the mixture of cis- and trans-1,2-diaminocyclohexane (1.94 mol) to the tartaric

acid solution. The addition should be controlled to maintain the reaction temperature around

70 °C.

(Optional) Add glacial acetic acid (1.75 mol) to the solution, controlling the rate to keep the

temperature at approximately 90 °C. A white precipitate should form.

Vigorously stir the resulting slurry while allowing it to cool to room temperature over a period

of 2 hours.

Further, cool the mixture in an ice bath to ≤5 °C for 2 hours to maximize precipitation.

Collect the precipitate by vacuum filtration.

Wash the filter cake with cold (5 °C) water (100 mL), followed by several rinses with

methanol (5 x 100 mL).

Dry the solid under vacuum at 40 °C to yield (1R,2R)-(+)-1,2-Diaminocyclohexane L-
tartrate as a white solid.

Recrystallization for Purity Enhancement
To achieve higher enantiomeric purity, a recrystallization step can be performed.
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Procedure:[14]

Suspend the crude (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate in a minimal amount of

hot water (90 °C to 120 °C) to achieve complete dissolution.

Allow the solution to cool slowly to room temperature.

For further crystallization, store the solution at 4 °C overnight.

Filter the resulting crystals, wash with ice-cold water and then with methanol.

Dry the purified crystals under vacuum. This process can be repeated to enhance purity.

Solubility Data
The solubility of (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate (DHT) is a crucial parameter

for its purification and application. Studies have shown that its solubility in binary solvent

mixtures of methanol-water, ethanol-water, and 2-propanol-water increases with temperature

and decreases with an increasing mass fraction of the alcohol.[10]

Solvent System (w/w) Temperature (K)
Molar Fraction Solubility
(x10³)

Methanol (0.1) + Water (0.9) 278.15 Data not available in snippets

Methanol (0.1) + Water (0.9) 318.15 Data not available in snippets

Ethanol (0.1) + Water (0.9) 278.15 Data not available in snippets

Ethanol (0.1) + Water (0.9) 318.15 Data not available in snippets

2-Propanol (0.1) + Water (0.9) 278.15 Data not available in snippets

2-Propanol (0.1) + Water (0.9) 318.15 Data not available in snippets

Note: Specific solubility values were not available in the provided search results, but the trend

is described.

Applications in Synthesis
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The primary application of (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate is as a precursor

for the synthesis of chiral ligands and catalysts, which are instrumental in asymmetric catalysis.

[1][2][3] The free diamine, (1R,2R)-(-)-1,2-Diaminocyclohexane, can be liberated from its

tartrate salt and is a versatile building block for creating chiral environments in metal

complexes.[15] These complexes are used to catalyze a variety of enantioselective reactions,

including hydrogenations and C-C bond-forming reactions, which are fundamental in the

synthesis of pharmaceuticals.

Visualized Workflows and Relationships
Chiral Resolution Workflow
The following diagram illustrates the key steps in the resolution of racemic trans-1,2-

diaminocyclohexane to obtain the desired (1R,2R)-enantiomer.
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Figure 1: Chiral Resolution Workflow
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Caption: Workflow for the resolution of racemic trans-1,2-diaminocyclohexane.

Application in Chiral Ligand Synthesis
This diagram shows the logical flow from the tartrate salt to its application in asymmetric

catalysis.
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Figure 2: Pathway to Asymmetric Catalysis
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Caption: From tartrate salt to application in asymmetric catalysis.
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Safety Information
(1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate is classified as a hazardous substance. It is

harmful if swallowed, in contact with skin, or if inhaled.[4] It causes skin and serious eye

irritation.[3] Appropriate personal protective equipment, including gloves, eye protection, and a

dust mask, should be worn when handling this chemical.[9] Store in a well-ventilated place and

keep the container tightly closed.

Conclusion
(1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate is a cornerstone chiral auxiliary in modern

synthetic chemistry. Its well-defined stereochemistry and the robustness of the protocols for its

preparation make it an invaluable resource for researchers and professionals in drug

development and fine chemical synthesis. The information provided in this guide offers a

technical foundation for its effective and safe utilization in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate, 98% 2 g | Buy Online | Thermo Scientific
Chemicals [thermofisher.com]

3. (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate, 98% 2 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

4. (1R,2R)-(+)-1,2-Cyclohexanediamine L-Tartrate | 39961-95-0 | Tokyo Chemical Industry
Co., Ltd.(APAC) [tcichemicals.com]

5. parchem.com [parchem.com]

6. (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate | 39961-95-0 [chemicalbook.com]

7. (1R,2R)-(+)-1,2-Diaminocyclohexane 99 39961-95-0 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1312929?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/C1449
https://www.fishersci.com/shop/products/1r-2r-1-2-diaminocyclohexane-l-tartrate-99-thermo-scientific/AAH6017204
https://www.sigmaaldrich.com/SG/en/product/aldrich/416932
https://www.benchchem.com/product/b1312929?utm_src=pdf-body
https://www.benchchem.com/product/b1312929?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/1r-2r-1-2-diaminocyclohexane-l-tartrate-39961-95-0
https://www.thermofisher.com/order/catalog/product/H60172.04
https://www.thermofisher.com/order/catalog/product/H60172.04
https://www.fishersci.com/shop/products/1r-2r-1-2-diaminocyclohexane-l-tartrate-99-thermo-scientific/AAH6017204
https://www.fishersci.com/shop/products/1r-2r-1-2-diaminocyclohexane-l-tartrate-99-thermo-scientific/AAH6017204
https://www.tcichemicals.com/OP/en/p/C1449
https://www.tcichemicals.com/OP/en/p/C1449
https://parchem.com/chemical-supplier-distributor/-1r-2r-1-2-diaminocyclohexane-l-tartrate-045137
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9139943.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/416932
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. (r,r)-1,2-Diaminocyclohexane l-tartrate | C10H20N2O6 | CID 11658989 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. (1R,2R)-(+)-1,2-Diaminocyclohexane 99 39961-95-0 [sigmaaldrich.com]

10. researchgate.net [researchgate.net]

11. (r,r)-1,2-Diaminocyclohexane l-tartrate | Benchchem [benchchem.com]

12. researchgate.net [researchgate.net]

13. benchchem.com [benchchem.com]

14. rsc.org [rsc.org]

15. (1R,2R)-(-)-1,2-Diaminocyclohexane | 20439-47-8 [chemicalbook.com]

To cite this document: BenchChem. [(1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate CAS
number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312929#1r-2r-1-2-diaminocyclohexane-l-tartrate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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